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Compound of Interest

Compound Name: Methyl pseudolarate B

Cat. No.: B1151829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl pseudolarate B is a diterpenoid natural product isolated from the root bark of the

golden larch, Pseudolarix amabilis (also known as Pseudolarix kaempferi). This molecule,

along with its close analog pseudolaric acid B (PAB), has garnered significant interest in the

scientific community due to its potent biological activities, including antifungal and cytotoxic

properties. Understanding the biosynthetic pathway of Methyl pseudolarate B is crucial for its

sustainable production through metabolic engineering and for the generation of novel analogs

with improved therapeutic potential. This technical guide provides a detailed overview of the

current understanding of the Methyl pseudolarate B biosynthesis, from its primary precursors

to the final methylated product. It consolidates available experimental data, outlines key

enzymatic steps, and provides detailed protocols for the characterization of the involved

enzymes.

Core Biosynthetic Pathway
The biosynthesis of Methyl pseudolarate B is a multi-step process that begins with the

universal diterpenoid precursor, geranylgeranyl pyrophosphate (GGPP). The pathway can be

divided into three main stages:

Diterpene Skeleton Formation: Cyclization of GGPP to form the characteristic tricyclic core of

the pseudolarane family.
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Oxidative Functionalization: A series of oxidation reactions to introduce hydroxyl and

carboxyl groups.

Tailoring Reactions: Acetylation and methylation to yield the final product.

While the initial cyclization step has been experimentally elucidated, the subsequent oxidation

and tailoring reactions are currently putative and based on transcriptomic data and biosynthetic

logic.

Step 1: Formation of the Pseudolaratriene Skeleton
(Experimentally Verified)
The first committed step in the biosynthesis of pseudolaric acids is the conversion of the linear

precursor GGPP into the bicyclic diterpene, pseudolaratriene. This reaction is catalyzed by the

enzyme pseudolaratriene synthase (PxaTPS8), a monofunctional class I diterpene synthase

discovered through transcriptome mining of Pseudolarix amabilis roots.[1]

The proposed mechanism involves the ionization of GGPP, followed by a series of cyclization

and rearrangement reactions to form the 5-7 fused ring system of pseudolaratriene.[1]

Diagram of the Initial Biosynthetic Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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